Cas no 1272756-20-3 (3-Amino-N,N-dimethylpiperidine-1-carboxamide)

3-Amino-N,N-dimethylpiperidine-1-carboxamide is a versatile heterocyclic compound featuring both amino and carboxamide functional groups on a piperidine scaffold. Its structural characteristics make it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. The presence of the dimethylcarboxamide moiety enhances solubility and stability, while the amino group provides a reactive site for further derivatization. This compound is often utilized in medicinal chemistry for the design of ligands targeting central nervous system (CNS) receptors or enzymes. Its well-defined reactivity profile and compatibility with standard synthetic protocols contribute to its utility in research and industrial applications.
3-Amino-N,N-dimethylpiperidine-1-carboxamide structure
1272756-20-3 structure
Product Name:3-Amino-N,N-dimethylpiperidine-1-carboxamide
CAS No:1272756-20-3
MF:C8H17N3O
MW:171.240081548691
MDL:MFCD18651716
CID:1056520
Update Time:2025-05-22

3-Amino-N,N-dimethylpiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-N,N-dimethylpiperidine-1-carboxamide
    • 1-(N,N-dimethylcarbamoyl)-3-aminopiperidine
    • ZSKQKQLNOZOOFP-UHFFFAOYSA-N
    • 5811AJ
    • TRA0067690
    • SY013241
    • 1-Piperidinecarboxamide, 3-amino-N,N-dimethyl-
    • MDL: MFCD18651716
    • Inchi: 1S/C8H17N3O/c1-10(2)8(12)11-5-3-4-7(9)6-11/h7H,3-6,9H2,1-2H3
    • InChI Key: ZSKQKQLNOZOOFP-UHFFFAOYSA-N
    • SMILES: O=C(N(C)C)N1CCCC(C1)N

Computed Properties

  • Exact Mass: 171.13700
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 170
  • Topological Polar Surface Area: 49.6

Experimental Properties

  • PSA: 49.57000
  • LogP: 0.72930

3-Amino-N,N-dimethylpiperidine-1-carboxamide Security Information

  • Signal Word:Warning
  • Hazard Statement: H302-H319
  • Warning Statement: P305+P351+P338
  • Storage Condition:Keep in dark place,Inert atmosphere,Room temperature

3-Amino-N,N-dimethylpiperidine-1-carboxamide Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on 3-Amino-N,N-dimethylpiperidine-1-carboxamide

3-Amino-N,N-Dimethylpiperidine-1-Carboxamide (CAS No: 1272756-20-3)

3-Amino-N,N-Dimethylpiperidine-1-Carboxamide, also known by its CAS number 1272756-20-3, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied due to their diverse applications in drug discovery and materials science.

The molecular structure of 3-Amino-N,N-Dimethylpiperidine-1-Carboxamide consists of a piperidine ring, a six-membered cyclic amine, with an amino group at the 3-position and a dimethylcarboxamide substituent at the 1-position. This unique structure contributes to its versatile chemical properties, making it a valuable compound for various research and industrial applications.

Recent studies have highlighted the potential of 3-Amino-N,N-Dimethylpiperidine-1-Carboxamide in the development of novel therapeutic agents. Researchers have explored its role as a building block for constructing bioactive molecules with potential anti-inflammatory, analgesic, and neuroprotective properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising activity against neurodegenerative diseases such as Alzheimer's.

In addition to its pharmacological applications, 3-Amino-N,N-Dimethylpiperidine-1-Carboxamide has also found utility in the field of agrochemicals. Its ability to act as a precursor for herbicides and insecticides has been extensively investigated. A 2022 report in Pest Management Science outlined how this compound can be modified to enhance selectivity and reduce environmental impact, making it a sustainable option for pest control.

The synthesis of 3-Amino-N,N-Dimethylpiperidine-1-Carboxamide involves a multi-step process that typically begins with the preparation of piperidine derivatives followed by functionalization to introduce the amino and dimethylcarboxamide groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

In terms of toxicity and environmental impact, studies have shown that 3-Amino-N,N-Dimethylpiperidine-1-Carboxamide exhibits low acute toxicity when administered at recommended doses. However, long-term exposure studies are still ongoing to fully understand its effects on ecosystems and human health.

The market demand for 3-Amino-N,N-Dimethylpiperidine-1-Carboxamide has been steadily increasing due to its expanding range of applications across multiple industries. According to a 2024 market analysis report by Grand View Research, the global demand for piperidine derivatives is projected to grow at a CAGR of 5.8% from 2024 to 2030, driven by advancements in pharmaceuticals and agrochemicals.

In conclusion, 3-Amino-N,N-Dimethylpiperidine-1-Carboxamide (CAS No: 1272756-20-3) stands as a pivotal compound in contemporary chemical research. Its unique structure, coupled with recent breakthroughs in synthesis and application development, positions it as a key player in advancing both therapeutic interventions and sustainable agricultural practices.

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